Cas no 7464-02-0 ( )

• Product Name: &nbsp
• CAS No: 7464-02-0
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 979598
• PubChem ID: 345625
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2,5,8-trimethyl-4,7-dioxononanoate
• DTXSID20323203
• NSC-403335
• 7464-02-0
• NSC403335
•  

• Inchi： 1S/C14H24O4/c1-6-18-14(17)11(5)8-13(16)10(4)7-12(15)9(2)3/h9-11H,6-8H2,1-5H3
• InChI Key： LIBLEDORGXGVCB-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OCC)C)C(C)CC(C(C)C)=O

Computed Properties

• Exact Mass: 256.16752
• Monoisotopic Mass: 256.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 354.6°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.443
• PSA: 60.44
• LogP: 2.39610